Cas no 61439-54-1 (Benzoic acid, 4-[(phenylmethyl)amino]-)

• Product Name: Benzoic acid, 4-[(phenylmethyl)amino]-
• CAS No: 61439-54-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 479421
• PubChem ID: 853546
• Update Time: 2025-04-19

Benzoic acid, 4-[(phenylmethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(phenylmethyl)amino]-
• 4-(benzylamino)benzoic acid
• SCHEMBL1446643
• BDBM50013779
• CS-0360147
• SR-01000251143-1
• Cambridge id 7098077
• 4-Benzylamino-benzoic acid
• CHEMBL32051
• p-Benzylaminobenzoic Acid
• DTXSID40357444
• N-benzyl-p-aminobenzoic acid
• S1G
• 61439-54-1
• AKOS002622878
• SR-01000251143
• NYNAMTQEBMCHNG-UHFFFAOYSA-N
• 4-[(phenylmethyl)amino]benzoic acid
• STK076546

• Inchi： 1S/C14H13NO2/c16-14(17)12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9,15H,10H2,(H,16,17)
• InChI Key： NYNAMTQEBMCHNG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)NCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines